Cas no 118740-63-9 (Erythromycin, 9-oxime,cyclic 11,12-carbonate (9CI))

• Product Name: Erythromycin, 9-oxime,cyclic 11,12-carbonate (9CI)
• CAS No: 118740-63-9
• MF: C₃₈H₆₆N₂O₁₄
• MW: 774.935653209686
• CID: 151233
• PubChem ID: 9576001
• Update Time: 2025-04-19

Erythromycin, 9-oxime,cyclic 11,12-carbonate (9CI) Chemical and Physical Properties

Names and Identifiers

• Erythromycin, 9-oxime,cyclic 11,12-carbonate (9CI)
• (3Z)-7-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-13-ethyl-6-hydroxy-3-hydroxyimino-9-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-2,4,6,8,10,14-hexamethyl-12,15,17-trioxabicyclo[12.3.0]hept
• erythromycin A oxime 11,12-carbonate
• (14Z)-10-{[4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-4-ethyl-11-hydroxy-14-(hydroxyimino)-8-[(5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy]-3a,7,9,11,13,15-hexamethyldecahydro-4H-[1,3]dioxolo[4,5-c]oxacyclotetradecine-2,6(3aH)-dione (non-preferred name)
• Erythromycin A OC
• Erythromycin, 9-oxime, cyclic 11,12-carbonate
• 118740-63-9
• (12Z)-8-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-9-hydroxy-12-hydroxyimino-6-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-1,5,7,9,11,13-hexamethyl-3,15,17-trioxabicyclo[12.3.0]heptadecane-4,16-dione

• Inchi： 1S/C38H66N2O14/c1-14-25-38(10)32(53-35(44)54-38)20(4)27(39-46)18(2)16-36(8,45)31(52-34-28(41)24(40(11)12)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-37(9,47-13)30(42)23(7)49-26/h18-26,28-32,34,41-42,45-46H,14-17H2,1-13H3/b39-27-
• InChI Key： RTCGTLWKKGKPPE-NOACJBATSA-N
• SMILES： O(C1C(C(CC(C)O1)N(C)C)O)C1C(C)(CC(C)/C(/C(C)C2C(C)(C(CC)OC(C(C)C(C1C)OC1CC(C)(C(C(C)O1)O)OC)=O)OC(=O)O2)=N/O)O

Computed Properties

• Exact Mass: 774.45158
• Monoisotopic Mass: 774.451405
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 54
• Rotatable Bond Count: 7
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 205

Experimental Properties

• Density: 1.32
• Boiling Point: 882.5°Cat760mmHg
• Flash Point: 487.5°C
• Refractive Index: 1.564
• PSA: 204.5